6-methoxy-1H-indazole-3-carbaldehyde
Overview
Description
6-Methoxy-1H-indazole-3-carbaldehyde (6-MICA) is a heterocyclic compound with a five-membered ring containing a nitrogen atom, a carbon atom, and an oxygen atom. It is a colorless solid with a molecular formula of C7H6NO2. 6-MICA has been studied in the fields of organic chemistry, biochemistry, and pharmacology for its potential applications in various scientific fields.
Scientific Research Applications
Versatile Building Block in Indole Chemistry
6-Methoxy-1H-indazole-3-carbaldehyde has been explored as a versatile electrophile in indole chemistry. It demonstrates regioselective reactions with various nucleophiles, leading to the synthesis of trisubstituted indole derivatives and novel pyrimidoindole derivatives, showcasing its utility in the preparation of complex heterocyclic structures (Yamada et al., 2009).
Monitoring Aldol Reactions
This compound has applications in monitoring the progress of aldol reactions. A study introduced a fluorogenic aldehyde bearing a 1,2,3-triazole moiety, useful for observing aldol reactions through fluorescence changes (Guo & Tanaka, 2009).
Nonlinear Optical and Spectroscopic Analysis
In the realm of molecular and electronic analysis, this compound is involved in studying nonlinear optical properties, molecular electrostatic potentials, and spectroscopic properties. The study contributes to understanding the electronic properties and structural analysis of heterocyclic compounds (Beytur & Avinca, 2021).
Catalysis and Biological Applications
6-Methoxy-1H-indazole-3-carbaldehyde plays a role in catalysis and biological applications. For instance, its derivatives have been used as ligands in palladium(II) complexes, which exhibit significant biological properties including DNA interaction and antioxidant activities (Ramachandran et al., 2012).
Fluorescent Dyes and Photophysical Properties
Research has explored its utility in synthesizing new fluorescent compounds and studying their photophysical properties. These studies contribute to the development of new materials with potential applications in fluorescence-based technologies (Rajagopal & Seshadri, 1991).
properties
IUPAC Name |
6-methoxy-2H-indazole-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2/c1-13-6-2-3-7-8(4-6)10-11-9(7)5-12/h2-5H,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FURSDLDDYXMLBU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=NNC(=C2C=C1)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90625988 |
Source
|
| Record name | 6-Methoxy-2H-indazole-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90625988 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
518987-37-6 |
Source
|
| Record name | 6-Methoxy-2H-indazole-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90625988 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![6-Methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid](/img/structure/B1592982.png)
